Cas no 894946-92-0 (2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(4-chlorophenyl)acetamide)

• Product Name: 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(4-chlorophenyl)acetamide
• CAS No: 894946-92-0
• MF: C₁₈H₁₅ClN₄O₃S₂
• MW: 434.919699907303
• CID: 6278615
• PubChem ID: 16832898
• Update Time: 2025-11-05

2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(4-chlorophenyl)acetamide
• 894946-92-0
• CCG-168786
• 2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(4-chlorophenyl)acetamide
• F1609-1032
• 2-{[4-AMINO-5-(BENZENESULFONYL)PYRIMIDIN-2-YL]SULFANYL}-N-(4-CHLOROPHENYL)ACETAMIDE
• 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(4-chlorophenyl)acetamide
• AKOS001910674

• Inchi： 1S/C18H15ClN4O3S2/c19-12-6-8-13(9-7-12)22-16(24)11-27-18-21-10-15(17(20)23-18)28(25,26)14-4-2-1-3-5-14/h1-10H,11H2,(H,22,24)(H2,20,21,23)
• InChI Key： YWOCTBPGUIUTTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NC=C(C(N)=N1)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 434.0274104g/mol
• Monoisotopic Mass: 434.0274104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 149Ų

Additional information on 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(4-chlorophenyl)acetamide

2-{4-Amino-5-(Benzenesulfonyl)Pyrimidin-2-Ylsulfanyl}-N-(4-Chlorophenyl)Acetamide: A Comprehensive Overview

The compound 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(4-chlorophenyl)acetamide, identified by the CAS number 894946-92-0, represents a significant advancement in the field of organic chemistry. This molecule, with its intricate structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. The name itself is a testament to its complexity, with key components such as the pyrimidine ring, benzenesulfonyl group, and chlorophenyl substituent playing pivotal roles in its properties and reactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of antiviral and anticancer agents. The presence of the pyrimidine ring in this compound suggests that it may exhibit similar biological activities. Researchers have explored the role of sulfonamide groups in enhancing bioavailability and stability, which are critical factors in drug design. The benzenesulfonyl group attached to the pyrimidine ring is known to contribute to both electronic and steric effects, potentially influencing the molecule's interaction with biological targets.

The N-(4-chlorophenyl)acetamide moiety further adds complexity to this compound. The chlorophenyl group is a common substituent in pharmaceuticals, often contributing to lipophilicity and receptor binding affinity. Acetamide groups are also widely used due to their ability to form hydrogen bonds, which can enhance solubility and bioavailability. Recent advancements in computational chemistry have allowed for precise modeling of these interactions, providing deeper insights into the compound's potential therapeutic applications.

In terms of synthesis, this compound likely involves a multi-step process that includes nucleophilic substitution, coupling reactions, and possibly protection/deprotection strategies. The synthesis pathway would need to carefully control the regioselectivity of reactions to ensure the correct placement of functional groups on the pyrimidine ring. Researchers have reported successful syntheses of similar compounds using microwave-assisted techniques, which offer advantages in terms of reaction time and yield.

The application of this compound extends beyond traditional pharmaceuticals. Its unique structure makes it a candidate for use in advanced materials such as sensors or catalysts. For instance, the sulfur atom in the sulfanyl group could serve as a coordinating site for metal ions, potentially enabling applications in catalysis or metalloorganic frameworks (MOFs). Recent research has emphasized the importance of sulfur-containing compounds in these areas due to their ability to form stable metal-ligand interactions.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Studies on related compounds have shown that sulfonamides can undergo hydrolysis under certain conditions, leading to biodegradation products that are less harmful to ecosystems. This information is vital for ensuring sustainable practices during manufacturing and disposal processes.

In conclusion, 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(4-chlorophenyl)acetamide (CAS No: 894946-92-0) stands as a prime example of how complex molecular architectures can lead to innovative solutions across various scientific domains. Its intricate structure not only presents opportunities for therapeutic development but also opens avenues for materials science and environmental sustainability. As research continues to unravel its potential, this compound will undoubtedly play a significant role in shaping future advancements in chemistry and related fields.